molecular formula C13H15FN2O3S B2731296 1-[(4-Fluorosulfonyloxyphenyl)methyl]-4-propan-2-ylimidazole CAS No. 2411306-52-8

1-[(4-Fluorosulfonyloxyphenyl)methyl]-4-propan-2-ylimidazole

Cat. No. B2731296
CAS RN: 2411306-52-8
M. Wt: 298.33
InChI Key: HRPQMEWUONKIMB-UHFFFAOYSA-N
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Description

“1-[(4-Fluorosulfonyloxyphenyl)methyl]-4-propan-2-ylimidazole” is a complex organic compound. It contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The imidazole ring is substituted with a propan-2-yl group at the 4-position and a (4-fluorosulfonyloxyphenyl)methyl group at the 1-position .


Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the imidazole ring and the introduction of the substituents. Fluorosulfonyl radicals have been used in the synthesis of diverse functionalized sulfonyl fluorides . Recent advances in the synthesis of imidazoles have been highlighted, with an emphasis on the bonds constructed during the formation of the imidazole .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazole ring and the various substituents. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy .


Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the imidazole ring and the various substituents. The imidazole ring is a versatile moiety that can participate in a variety of chemical reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include solubility, melting point, boiling point, and reactivity .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many imidazole derivatives exhibit biological activity, and their mechanisms of action often involve interactions with biological targets .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to minimize risk .

Future Directions

The future directions for research on this compound could include exploring its potential uses, optimizing its synthesis, and studying its mechanism of action .

properties

IUPAC Name

1-[(4-fluorosulfonyloxyphenyl)methyl]-4-propan-2-ylimidazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H15FN2O3S/c1-10(2)13-8-16(9-15-13)7-11-3-5-12(6-4-11)19-20(14,17)18/h3-6,8-10H,7H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HRPQMEWUONKIMB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CN(C=N1)CC2=CC=C(C=C2)OS(=O)(=O)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H15FN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

298.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(4-Fluorosulfonyloxyphenyl)methyl]-4-propan-2-ylimidazole

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